Cas no 388088-75-3 (1,3-dimethyl-1H-thieno2,3-cpyrazole-5-carbonyl chloride)
1,3-Dimethyl-1H-thieno[2,3-c]pyrazole-5-carbonyl chloride is a heterocyclic acyl chloride derivative with significant utility in synthetic organic chemistry. Its reactive carbonyl chloride group enables efficient acylation reactions, making it a valuable intermediate for the preparation of amides, esters, and other functionalized compounds. The thienopyrazole core provides structural diversity, often enhancing the pharmacological or material properties of derived products. This compound is particularly useful in pharmaceutical and agrochemical research, where precise functionalization is critical. Its stability under controlled conditions and high purity make it suitable for demanding synthetic applications. Proper handling under inert atmospheres is recommended due to its moisture sensitivity.
388088-75-3 structure
Product Name:1,3-dimethyl-1H-thieno2,3-cpyrazole-5-carbonyl chloride
CAS No:388088-75-3
MF:C8H7ClN2OS
MW:214.671979188919
CID:303506
PubChem ID:2776542
Update Time:2025-07-27
1,3-dimethyl-1H-thieno2,3-cpyrazole-5-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 1,3-DIMETHYL-1H-THIENO[2,3-C]PYRAZOLE-5-CARBONYL CHLORIDE
- 1,3-dimethylthieno[2,3-c]pyrazole-5-carbonyl chloride
- 1H-Thieno[2,3-c]pyrazole-5-carbonylchloride, 1,3-dimethyl-
- AC1MCR1O
- AG-F-36948
- CC22902
- CTK1C1826
- MolPort-000-142-679
- SBB095035
- DTXSID80380170
- FT-0606683
- MS-22172
- 388088-75-3
- SCHEMBL1043176
- BQOTYHLFKDBAGL-UHFFFAOYSA-N
- J-503922
- 1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carbonyl chloride, AldrichCPR
- DB-017758
- 1,3-dimethyl-1H-thieno2,3-cpyrazole-5-carbonyl chloride
-
- Inchi： 1S/C8H7ClN2OS/c1-4-5-3-6(7(9)12)13-8(5)11(2)10-4/h3H,1-2H3
- InChI Key： BQOTYHLFKDBAGL-UHFFFAOYSA-N
- SMILES： ClC(C1=CC2C(C)=NN(C)C=2S1)=O
Computed Properties
- Exact Mass: 213.99700
- Monoisotopic Mass: 213.9967617g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 238
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 63.1Ų
Experimental Properties
- PSA: 63.13000
- LogP: 2.32220
1,3-dimethyl-1H-thieno2,3-cpyrazole-5-carbonyl chloride Security Information
- Safety Instruction： S26-S36/37/39-S45
-
Hazardous Material Identification：
- Risk Phrases：R34
- Safety Term：S26;S36/37/39;S45
1,3-dimethyl-1H-thieno2,3-cpyrazole-5-carbonyl chloride Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3-dimethyl-1H-thieno2,3-cpyrazole-5-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D483063-10mg |
1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carbonyl chloride |
388088-75-3 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D483063-50mg |
1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carbonyl chloride |
388088-75-3 | 50mg |
$ 115.00 | 2022-06-05 | ||
| TRC | D483063-100mg |
1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carbonyl chloride |
388088-75-3 | 100mg |
$ 185.00 | 2022-06-05 |
1,3-dimethyl-1H-thieno2,3-cpyrazole-5-carbonyl chloride Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
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